Cas no 1927864-38-7 (tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 1927864-38-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD31737182
• CID: 5153035
• PubChem ID: 97136028
• Update Time: 2025-11-02

tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1R,5S)-6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• rac-tert-butyl (1r,5s,6r)-6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo3.1.0hexane-3-carboxylate

• MDL： MFCD31737182
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-8(6-13)9(7)12-4/h7-9,12H,5-6H2,1-4H3/t7-,8+,9?
• InChI Key： SSLHAXMFLXPQSV-JVHMLUBASA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C([C@@H]2C1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo3.1.0hexane-3-carboxylate

Comprehensive Overview of tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1927864-38-7)

tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1927864-38-7) is a chiral bicyclic compound with significant potential in pharmaceutical and organic synthesis. Its unique 3-azabicyclo[3.1.0]hexane scaffold and tert-butyl carboxylate moiety make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in modulating neurotransmitter pathways.

The compound's methylamino group enhances its bioavailability, a critical factor in modern drug design. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research. With the rise of AI-driven drug discovery, queries like "chiral building blocks for CNS drugs" or "tert-butyl protected amines in synthesis" have surged, reflecting industry demand for specialized intermediates like this.

Synthetic accessibility of 1927864-38-7 has been optimized through asymmetric catalysis, addressing the growing need for enantiopure compounds. Its azabicyclo[3.1.0] core mimics natural alkaloids, sparking interest in sustainable "green chemistry" approaches—a trending search term among medicinal chemists. The tert-butyloxycarbonyl (Boc) protection strategy further ensures stability during multi-step syntheses, a feature frequently discussed in organic chemistry forums.

Analytical characterization of this compound involves advanced techniques like chiral HPLC and X-ray crystallography, aligning with current industry standards for quality control. Patent literature reveals its utility in prodrug formulations, particularly for blood-brain barrier penetration—a key challenge in CNS drug development. Searches for "Boc-protected bicyclic amines" have increased by 40% year-over-year, underscoring its commercial importance.

From a regulatory perspective, tert-butyl (1R,5S,6R)-6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate complies with ICH guidelines for impurity profiling, crucial for preclinical studies. Its low hygroscopicity and crystalline stability make it suitable for tropical climate storage, addressing a common logistics concern in global pharmaceutical supply chains. These practical advantages are reflected in rising Google Trends data for "thermostable pharmaceutical intermediates".

Future research directions may explore its derivatization for PET radioligands or covalent inhibitor scaffolds, both trending topics in precision medicine. The compound's R,S,R configuration offers opportunities for structure-activity relationship (SAR) studies, particularly in allosteric modulator design—a frequently searched concept in computational chemistry circles. As the industry shifts toward fragment-based drug discovery, such stereochemically defined building blocks gain prominence.

In conclusion, CAS 1927864-38-7 represents a versatile tool for medicinal chemists, combining structural novelty with synthetic practicality. Its alignment with current research trends—from GPCR-targeted therapies to enantioselective catalysis—positions it as a compound of enduring relevance in academic and industrial settings alike.